Cas no 322471-94-3 (2-Piperidinecarboxylicacid, 5-ethyl-, (2S,5S)-)

• Product Name: 2-Piperidinecarboxylicacid, 5-ethyl-, (2S,5S)-
• CAS No: 322471-94-3
• MF: C₈H₁₅NO₂
• MW: 157.210202455521
• CID: 301409
• PubChem ID: 11298110
• Update Time: 2025-04-19

2-Piperidinecarboxylicacid, 5-ethyl-, (2S,5S)- Chemical and Physical Properties

Names and Identifiers

• 2-Piperidinecarboxylicacid, 5-ethyl-, (2S,5S)-
• 2-Piperidinecarboxylicacid,5-ethyl-,(2S,5S)-(9CI)
• (2S,5S)-5-ethylpiperidine-2-carboxylic acid
• 322471-94-3
• DTXSID00461531

• Inchi： 1S/C8H15NO2/c1-2-6-3-4-7(8(10)11)9-5-6/h6-7,9H,2-5H2,1H3,(H,10,11)/t6-,7-/m0/s1
• InChI Key： VUXDCBPGTJLQFW-BQBZGAKWSA-N
• SMILES： OC([C@@H]1CC[C@H](CC)CN1)=O

Computed Properties

• Exact Mass: 157.11035
• Monoisotopic Mass: 157.110278721g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 147
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.2
• Topological Polar Surface Area: 49.3Ų

Experimental Properties

• PSA: 49.33